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Abstract
This technical guide provides a comprehensive overview of 4-Ethylstyrene (CAS Number

3454-07-7), a substituted aromatic monomer critical in polymer science and synthetic

chemistry. Initially, it is crucial to clarify a common point of confusion: CAS number 3454-07-7 is

definitively assigned to 4-Ethylstyrene, also known as 1-ethenyl-4-ethylbenzene. This

document details its chemical and physical properties, outlines established synthesis and

polymerization protocols, discusses its primary applications, and lists key suppliers. All

quantitative data is presented in structured tables for clarity. Furthermore, this guide includes

detailed experimental methodologies and visual diagrams generated using Graphviz to

illustrate key chemical processes, adhering to strict presentation and color contrast standards

for optimal readability by a scientific audience.

Introduction
4-Ethylstyrene is an organic compound characterized by a benzene ring substituted with both

a vinyl (-CH=CH₂) and an ethyl (-CH₂CH₃) group at the para positions.[1] Its unique bifunctional

nature, combining an aromatic core with a reactive vinyl group, makes it a valuable monomer

for producing a variety of polymers and copolymers.[1] The presence of the ethyl group

modifies the physical and mechanical properties of the resulting polymers compared to those

derived from unsubstituted styrene, influencing factors like glass transition temperature and
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solubility.[2] This guide serves as a technical resource for professionals engaged in materials

science, polymer chemistry, and organic synthesis.

Chemical and Physical Properties
The fundamental properties of 4-Ethylstyrene are summarized below. These characteristics

are essential for its handling, storage, and application in various experimental settings.

Property Value Reference(s)

CAS Number 3454-07-7 [3][4]

Molecular Formula C₁₀H₁₂ [1][3]

Molecular Weight 132.20 g/mol [3]

IUPAC Name 1-ethenyl-4-ethylbenzene [3]

Synonyms

p-Ethylstyrene, p-

Ethylvinylbenzene, 1-Ethyl-4-

vinylbenzene

[1][3]

Appearance Colorless to pale yellow liquid [1]

Odor Characteristic aromatic [1]

Density
0.893 - 0.898 g/cm³ at 20-25

°C
[4]

Melting Point -49.7 °C [2]

Boiling Point
192.3 °C (at 760 mmHg); 60-

61 °C (at 5 Torr)
[2][4]

Flash Point 62.1 °C [2]

Solubility
Insoluble in water; moderately

soluble in organic solvents
[1]

Refractive Index ~1.543
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4-Ethylstyrene can be synthesized through several established organic chemistry routes. The

choice of method often depends on the available starting materials and desired scale.

Synthesis via Grignard Coupling
A common laboratory-scale synthesis involves a Grignard coupling reaction. This method

provides precise control over the final structure. The general workflow is depicted below.

4-Bromostyrene +
Magnesium (Mg)

Formation of
4-Vinylphenylmagnesium

bromide (Grignard Reagent)

Copper-Catalyzed
Cross-Coupling Reaction

Ethyl Halide
(e.g., Bromoethane)

4-Ethylstyrene Workup &
Purification Final Product

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of 4-Ethylstyrene via Grignard coupling.

Polymerization Mechanism: Free-Radical Polymerization
4-Ethylstyrene readily undergoes polymerization at its vinyl group, most commonly via a free-

radical mechanism. This process is fundamental to producing poly(4-ethylstyrene).[5] The

mechanism consists of three key stages: initiation, propagation, and termination.
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Figure 2: Key stages of the free-radical polymerization of 4-Ethylstyrene.

Experimental Protocols
This section provides detailed methodologies for key procedures involving 4-Ethylstyrene.

Protocol 1: Synthesis of 4-Ethylstyrene via Grignard
Reagent
This protocol is adapted from general procedures for Grignard reactions with styrenic

compounds.[6][7]

Materials:
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4-Bromostyrene (1 equivalent)

Magnesium turnings (2 equivalents)

Bromoethane (1.1 equivalents)

Anhydrous tetrahydrofuran (THF)

Lithium dichlorocuprate (catalytic amount)

10% Aqueous NH₄Cl solution

Ethyl acetate (EtOAc)

Saturated aqueous NaHCO₃ solution

Brine

Anhydrous Na₂SO₄

Methodology:

Grignard Reagent Preparation: Under a dry nitrogen atmosphere, add magnesium turnings

to a flame-dried, three-necked flask equipped with a reflux condenser and dropping funnel.

Add a solution of 4-bromostyrene in anhydrous THF dropwise to initiate the reaction.

Maintain a gentle reflux until the magnesium is consumed.

Coupling Reaction: Cool the prepared Grignard reagent to -15 °C. In a separate flask,

prepare a solution of bromoethane in anhydrous THF.

Slowly add the bromoethane solution to the Grignard reagent. Introduce a catalytic amount

of lithium dichlorocuprate.[2]

Allow the reaction mixture to stir for 3-4 hours, gradually warming to room temperature.

Workup: Quench the reaction by slowly adding 10% aqueous NH₄Cl solution at 0 °C.

Extract the mixture with ethyl acetate (2x).
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Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution

and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced

pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to afford pure 4-Ethylstyrene.

Protocol 2: Free-Radical Solution Polymerization of 4-
Ethylstyrene
This protocol describes a typical solution polymerization to synthesize poly(4-ethylstyrene).[8]

Materials:

4-Ethylstyrene monomer (inhibitor removed by passing through alumina)

Toluene (solvent)

2,2'-Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (initiator, ~0.1 mol% relative to

monomer)

Methodology:

Preparation: In a Schlenk flask, dissolve the 4-Ethylstyrene monomer and the AIBN initiator

in toluene.

Deoxygenation: Subject the solution to three freeze-pump-thaw cycles to remove dissolved

oxygen, which can inhibit polymerization.

Polymerization: Place the sealed flask in a preheated oil bath at 60-80 °C (depending on the

initiator used) and stir for 12-24 hours. The solution will become noticeably more viscous.

Precipitation and Purification: After the reaction period, cool the flask to room temperature.

Precipitate the polymer by slowly pouring the viscous solution into a large volume of a non-

solvent, such as cold methanol, with vigorous stirring.
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Collect the white, solid poly(4-ethylstyrene) by vacuum filtration.

Wash the polymer with fresh methanol to remove any unreacted monomer and initiator

residues.

Dry the final polymer product in a vacuum oven at 50-60 °C overnight.

Applications
The primary application of 4-Ethylstyrene is as a monomer and comonomer in the production

of specialty plastics and resins.[1] Its polymer, poly(4-ethylstyrene), and its copolymers have

distinct properties that are leveraged in various fields.
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Figure 3: Key application areas for polymers derived from 4-Ethylstyrene.

While not directly used as a pharmaceutical active ingredient, its derivatives and polymers can

be employed in drug delivery systems, as functional excipients, or in the synthesis of polymer-

supported catalysts relevant to pharmaceutical manufacturing.

Safety and Handling
4-Ethylstyrene is a flammable liquid and vapor.[3] It can cause skin and serious eye irritation,

and may be fatal if swallowed and enters the airways due to aspiration hazard.[3] It is

recommended to handle this chemical in a well-ventilated fume hood, wearing appropriate
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personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in

a cool, dry, well-ventilated area away from sources of ignition.[9]

Suppliers
4-Ethylstyrene is available from various chemical suppliers, often with different purity grades

suitable for research and industrial applications.

Supplier Typical Purity Offered

Sigma-Aldrich (Merck) >98%, >99%

Alfa Aesar 98%

TCI America >98%

CymitQuimica >80%, Custom Purity

BenchChem Research Grade

Note: Availability and purity may vary. Users should consult the supplier's catalog for current

specifications.

Conclusion
4-Ethylstyrene (CAS 3454-07-7) is a versatile monomer with well-defined properties and

established synthetic routes. Its significance lies primarily in its role as a building block for

specialty polymers, where the introduction of an ethyl group onto the polystyrene backbone

allows for the fine-tuning of material characteristics. This guide has provided the essential

technical data, experimental protocols, and safety information required by researchers and

developers to effectively utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://files.core.ac.uk/download/pdf/4271774.pdf
https://www.benchchem.com/product/b166490?utm_src=pdf-body
https://www.benchchem.com/product/b166490?utm_src=pdf-body
https://www.benchchem.com/product/b166490?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Organic Syntheses Procedure [orgsyn.org]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Frontiers | Free-Radical Polymerization of Styrene: Kinetic Study in a Spinning Disc
Reactor (SDR) [frontiersin.org]

5. rsc.org [rsc.org]

6. researchgate.net [researchgate.net]

7. benchchem.com [benchchem.com]

8. ijcrt.org [ijcrt.org]

9. files.core.ac.uk [files.core.ac.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylstyrene (CAS:
3454-07-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166490#cas-number-3454-07-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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